(Cyclobutanecarbonyl)-L-valine
Description
(Cyclobutanecarbonyl)-L-valine is a chemically modified derivative of the essential branched-chain amino acid L-valine. Its structure consists of a cyclobutanecarbonyl group (a four-membered cyclic ketone) acylated to the α-amino group of L-valine (Figure 1).
Properties
Molecular Formula |
C10H17NO3 |
|---|---|
Molecular Weight |
199.25 g/mol |
IUPAC Name |
(2S)-2-(cyclobutanecarbonylamino)-3-methylbutanoic acid |
InChI |
InChI=1S/C10H17NO3/c1-6(2)8(10(13)14)11-9(12)7-4-3-5-7/h6-8H,3-5H2,1-2H3,(H,11,12)(H,13,14)/t8-/m0/s1 |
InChI Key |
MRMVVMFGJZSUHB-QMMMGPOBSA-N |
Isomeric SMILES |
CC(C)[C@@H](C(=O)O)NC(=O)C1CCC1 |
Canonical SMILES |
CC(C)C(C(=O)O)NC(=O)C1CCC1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (Cyclobutanecarbonyl)-L-valine typically involves the reaction of cyclobutanecarbonyl chloride with L-valine. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction conditions usually involve maintaining the temperature at around 0-5°C to control the reaction rate and prevent side reactions.
Industrial Production Methods
Industrial production of (Cyclobutanecarbonyl)-L-valine follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors and precise control of reaction parameters to ensure high yield and purity. The product is then purified using techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
(Cyclobutanecarbonyl)-L-valine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding carboxylic acids.
Reduction: Reduction reactions can convert the carbonyl group to an alcohol.
Substitution: The compound can undergo nucleophilic substitution reactions, where the carbonyl group is replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Substitution: Nucleophiles like amines or alcohols can be used in substitution reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields carboxylic acids, while reduction produces alcohols.
Scientific Research Applications
(Cyclobutanecarbonyl)-L-valine has several applications in scientific research:
Chemistry: It is used as a building block in organic synthesis to create more complex molecules.
Biology: The compound is studied for its potential role in biochemical pathways and interactions with enzymes.
Medicine: Research is ongoing to explore its potential as a drug candidate for various diseases.
Industry: It is used in the synthesis of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (Cyclobutanecarbonyl)-L-valine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets are still under investigation, but it is believed that the compound’s unique structure allows it to interact with multiple targets.
Comparison with Similar Compounds
Structural and Functional Differences
The following table compares (Cyclobutanecarbonyl)-L-valine with structurally related N-acylated L-valine derivatives:
*Estimated based on cyclobutanecarbonyl group (~84 g/mol + L-valine ~117 g/mol).
†Calculated from L-valine + 3-chlorobenzoyl chloride.
Key Observations :
- Cyclobutanecarbonyl Group : The strained cyclobutane ring may confer unique conformational rigidity, influencing binding to hydrophobic pockets in proteins or enzymes .
- Boc Group: Widely used for temporary amino protection in solid-phase peptide synthesis due to its stability under basic conditions and easy removal with acids .
Production and Analytical Methods
- Synthesis : N-acylated valine derivatives are typically synthesized via coupling reactions (e.g., DCC, EDC) between L-valine and activated acyl groups. For instance, N-Boc-L-valine is produced using Boc anhydride under mild alkaline conditions .
- Analytical Techniques: LC-MS/MS is the gold standard for quantifying L-valine and its derivatives in biological matrices . Extraction efficiency varies; ammonium acetate/methanol outperforms water/methanol for polar metabolites like valine .
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